Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate
Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
170955-25-6
VCID:
VC20904713
InChI:
InChI=1S/C12H16O3/c1-9(8-13)7-10-3-5-11(6-4-10)12(14)15-2/h3-6,9,13H,7-8H2,1-2H3/t9-/m0/s1
SMILES:
CC(CC1=CC=C(C=C1)C(=O)OC)CO
Molecular Formula:
C12H16O3
Molecular Weight:
208.25 g/mol
Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate
CAS No.: 170955-25-6
Cat. No.: VC20904713
Molecular Formula: C12H16O3
Molecular Weight: 208.25 g/mol
* For research use only. Not for human or veterinary use.
![Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate - 170955-25-6](/images/no_structure.jpg)
Specification
| CAS No. | 170955-25-6 |
|---|---|
| Molecular Formula | C12H16O3 |
| Molecular Weight | 208.25 g/mol |
| IUPAC Name | methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate |
| Standard InChI | InChI=1S/C12H16O3/c1-9(8-13)7-10-3-5-11(6-4-10)12(14)15-2/h3-6,9,13H,7-8H2,1-2H3/t9-/m0/s1 |
| Standard InChI Key | BANBEJVSLPOVCM-VIFPVBQESA-N |
| Isomeric SMILES | C[C@@H](CC1=CC=C(C=C1)C(=O)OC)CO |
| SMILES | CC(CC1=CC=C(C=C1)C(=O)OC)CO |
| Canonical SMILES | CC(CC1=CC=C(C=C1)C(=O)OC)CO |
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